Cas no 1783637-53-5 (5-Azaspiro[2.4]heptan-6-one)

• Product Name: 5-Azaspiro[2.4]heptan-6-one
• CAS No: 1783637-53-5
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD27991828
• CID: 4613903
• PubChem ID: 73425158
• Update Time: 2025-05-21

5-Azaspiro[2.4]heptan-6-one Chemical and Physical Properties

Names and Identifiers

• 5-azaspiro[2.4]heptan-6-one
• F2147-3518
• Z1837069711
• SCHEMBL16190003
• EN300-178137
• ALBB-030414
• MFCD27991828
• AS-42825
• 1783637-53-5
• AKOS026716492
• 5-Azaspiro[2.4]heptan-6-one

• MDL： MFCD27991828
• Inchi： 1S/C6H9NO/c8-5-3-6(1-2-6)4-7-5/h1-4H2,(H,7,8)
• InChI Key： PBPXYUDWJDBQTL-UHFFFAOYSA-N
• SMILES： O=C1CC2(CN1)CC2

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 5-Azaspiro[2.4]heptan-6-one

5-Azaspiro[2.4]heptan-6-one (CAS No. 1783637-53-5): A Versatile Building Block in Modern Organic Synthesis

The 5-Azaspiro[2.4]heptan-6-one (CAS No. 1783637-53-5) represents an intriguing class of spirocyclic compounds that has gained significant attention in pharmaceutical research and organic chemistry. This nitrogen-containing spirocycle features a unique structural motif combining a five-membered azetidine ring with a fused cyclopropane system, creating a rigid three-dimensional scaffold highly valued in drug discovery.

Recent advances in spirocyclic compound synthesis have highlighted the importance of 5-Azaspiro[2.4]heptane derivatives as privileged structures in medicinal chemistry. The constrained geometry of this spiro-fused system offers distinct advantages for modulating molecular properties, including improved metabolic stability and enhanced target binding affinity compared to flat aromatic systems.

The growing interest in saturated nitrogen heterocycles has positioned 5-Azaspiro[2.4]heptan-6-one as a valuable intermediate for developing novel bioactive molecules. Researchers particularly value its ability to serve as a conformationally restricted amine precursor, enabling the synthesis of compounds with tailored three-dimensional characteristics. This property aligns perfectly with current trends in drug design emphasizing three-dimensional molecular complexity to overcome limitations of traditional flat architectures.

From a synthetic perspective, 5-Azaspiro[2.4]heptan-6-one offers multiple points for functionalization, making it a versatile building block for drug discovery. The ketone functionality at position 6 allows for diverse transformations including reductive amination, Grignard additions, or conversion to various heterocyclic systems. Meanwhile, the spiro-fused cyclopropane ring can participate in ring-opening reactions or serve as a stable structural element to modulate physicochemical properties.

The pharmaceutical industry has shown particular interest in 5-Azaspiro[2.4]heptane scaffolds for their potential in central nervous system (CNS) drug development. The compact, three-dimensional structure of these compounds often results in improved blood-brain barrier penetration compared to larger, more flexible molecules. Several research groups have incorporated this spirocyclic core into candidates targeting neurological disorders, capitalizing on its ability to provide both structural rigidity and optimal spatial orientation of pharmacophores.

Beyond medicinal applications, 5-Azaspiro[2.4]heptan-6-one has found utility in materials science as a precursor for novel nitrogen-doped molecular architectures. The unique electronic properties imparted by the spiro-fused system make it interesting for developing advanced materials with specific optoelectronic characteristics. Researchers are exploring its incorporation into functional organic materials for applications ranging from organic electronics to molecular sensors.

The synthesis of 5-Azaspiro[2.4]heptan-6-one typically involves innovative cyclization strategies that construct both the azetidine and cyclopropane rings simultaneously. Modern approaches often employ transition metal-catalyzed processes or photochemical methods to efficiently build this challenging spirocyclic framework. Recent literature highlights the development of more sustainable synthetic routes to this compound, reflecting the growing emphasis on green chemistry principles in heterocyclic synthesis.

Analytical characterization of 5-Azaspiro[2.4]heptan-6-one presents unique challenges due to its compact, strained structure. Advanced NMR techniques, particularly 2D methods, are essential for unambiguous structural assignment. The compound typically shows characteristic signals in the 1H NMR spectrum reflecting the strained nature of the spiro-fused system, with protons on the cyclopropane ring appearing as distinctive multiplets in the upfield region.

In the context of current pharmaceutical trends, the 5-Azaspiro[2.4]heptane scaffold aligns with several important developments. First, it addresses the industry's need for three-dimensional diversity in compound libraries, a response to the recognition that flat molecules often perform poorly in clinical development. Second, its incorporation into drug candidates can help address the problem of molecular obesity by providing structural complexity without excessive molecular weight.

The commercial availability of 5-Azaspiro[2.4]heptan-6-one has improved significantly in recent years, reflecting growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels suitable for diverse applications. The pricing structure typically reflects the synthetic challenges involved in producing this spirocyclic building block at scale.

Future research directions for 5-Azaspiro[2.4]heptan-6-one derivatives are likely to focus on expanding their utility in fragment-based drug discovery and exploring their potential in targeted protein degradation strategies. The compound's ability to serve as a versatile synthetic intermediate ensures its continued relevance in organic synthesis and medicinal chemistry research. As synthetic methods continue to evolve, we can anticipate broader adoption of this spirocyclic motif across multiple areas of chemical research.

For researchers working with 5-Azaspiro[2.4]heptan-6-one, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard precautions for handling organic compounds should be observed. The compound is typically stored under inert atmosphere at low temperatures to prevent degradation, with many suppliers offering stabilized formulations for extended shelf life.

The intellectual property landscape surrounding 5-Azaspiro[2.4]heptane derivatives has become increasingly active, with numerous patent applications claiming novel synthetic methods and therapeutic applications. This reflects the growing recognition of this spirocyclic system's value in drug discovery. Researchers developing new applications for this scaffold should conduct thorough patent searches to navigate this complex landscape effectively.

In conclusion, 5-Azaspiro[2.4]heptan-6-one (CAS No. 1783637-53-5) represents a fascinating example of how spirocyclic architectures continue to inspire innovation across multiple chemical disciplines. Its unique structural features and synthetic versatility ensure its ongoing importance as researchers seek to address contemporary challenges in medicinal chemistry and materials science. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound will likely play an increasingly prominent role in the development of next-generation functional molecules.